6-(5-chloro-2-methoxyphenyl)-2-mercapto-N-(4-methylphenyl)-4-phenyl-1,6-dihydro-5-pyrimidinecarboxamide

• IUPAC Name: 4-(5-chloro-2-methoxyphenyl)-N-(4-methylphenyl)-6-phenyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C25H22ClN3O2S/c1-15-8-11-18(12-9-15)27-24(30)21-22(16-6-4-3-5-7-16)28-25(32)29-23(21)19-14-17(26)10-13-20(19)31-2/h3-14,23H,1-2H3,(H,27,30)(H2,28,29,32)
• InChI Key: MRGWZECFAJFTRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(NC(=S)NC2C3=C(C=CC(=C3)Cl)OC)C4=CC=CC=C4
• Molecular Formula: C25H22ClN3O2S
• Molecular Weight: 464.0 g/mol

Description

6-(5-chloro-2-methoxyphenyl)-2-mercapto-N-(4-methylphenyl)-4-phenyl-1,6-dihydro-5-pyrimidinecarboxamide is a useful research compound. Its molecular formula is C25H22ClN3O2S and its molecular weight is 464.0 g/mol. The purity is usually 95%.
The exact mass of the compound 6-(5-chloro-2-methoxyphenyl)-2-mercapto-N-(4-methylphenyl)-4-phenyl-1,6-dihydro-5-pyrimidinecarboxamide is 463.1121258 g/mol and the complexity rating of the compound is 716. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystallographic Insights

The study of pyrimidine derivatives, including compounds similar to the specified chemical, has revealed insights into their crystal and molecular structures. For instance, research by Trilleras et al. (2009) discusses the isostructural nature of pyrimidine compounds, highlighting the significance of N-H...N and N-H...O hydrogen bonds in forming structured sheets. This understanding aids in the design and synthesis of new materials with desired crystallographic properties (Trilleras, Quiroga, Cobo, & Glidewell, 2009).

Anti-Inflammatory and Analgesic Agents

A 2020 study introduces novel compounds derived from visnaginone and khellinone, demonstrating their effectiveness as anti-inflammatory and analgesic agents. These compounds, similar in structure to the one , were shown to inhibit cyclooxygenase enzymes (COX-1/COX-2), suggesting potential therapeutic applications for related pyrimidinecarboxamide derivatives (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiviral Activity

Research into 2,4-diamino-6-substituted pyrimidine derivatives has uncovered their potential in inhibiting retrovirus replication, particularly against HIV. Although not directly mentioning the specific compound , this study underscores the broader applicability of pyrimidine derivatives in antiviral therapy (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).

Enzyme Inhibition

Investigations into the binding modes of pyrimidine derivatives to enzymes, such as dihydrofolic reductase, have been conducted to identify potential positions for covalent bonding, aiming at designing irreversible inhibitors. These studies provide a foundation for developing new drugs based on pyrimidine scaffolds for various therapeutic targets (Baker, Lourens, & Jordaan, 1967).

Antiprotozoal Agents

Recent research into dicationic imidazo[1,2-a]pyridines, structurally related to the compound , highlighted their effectiveness as antiprotozoal agents. These compounds demonstrated strong activity against T. b. rhodesiense and P. falciparum, showcasing the potential of pyrimidine derivatives in treating protozoal infections (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).